Cas no 14126-89-7 (Copper,bis(4,4,4-trifluoro-1-phenyl-1,3-butanedionato-kO1,kO3)-)

Copper,bis(4,4,4-trifluoro-1-phenyl-1,3-butanedionato-kO1,kO3)- structure
14126-89-7 structure
Product Name:Copper,bis(4,4,4-trifluoro-1-phenyl-1,3-butanedionato-kO1,kO3)-
CAS No:14126-89-7
MF:C20H12CuF6O4
MW:493.843308448792
CID:171777
PubChem ID:131873542
Update Time:2025-04-19

Copper,bis(4,4,4-trifluoro-1-phenyl-1,3-butanedionato-kO1,kO3)- Chemical and Physical Properties

Names and Identifiers

    • Copper,bis(4,4,4-trifluoro-1-phenyl-1,3-butanedionato-kO1,kO3)-
    • copper,4,4,4-trifluoro-1-phenylbutane-1,3-dione
    • NSC174284
    • NSC-174284
    • Bis(4,4,4-trifluoro-1-phenylbutane-1,3-dionato)copper
    • 14126-89-7
    • Inchi: 1S/2C10H6F3O2.Cu/c2*11-10(12,13)9(15)6-8(14)7-4-2-1-3-5-7;/h2*1-6H;/q2*-1;+2
    • InChI Key: CQMGHOODDNLIPM-UHFFFAOYSA-N
    • SMILES: [Cu+2].FC(C([CH-]C(C1C=CC=CC=1)=O)=O)(F)F.FC(C([CH-]C(C1C=CC=CC=1)=O)=O)(F)F

Computed Properties

  • Exact Mass: 495.00922
  • Monoisotopic Mass: 495.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 2
  • Complexity: 564
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.3Ų

Experimental Properties

  • Boiling Point: 224°Cat760mmHg
  • Flash Point: 98.9°C
  • PSA: 68.28
  • LogP: 4.77910

Copper,bis(4,4,4-trifluoro-1-phenyl-1,3-butanedionato-kO1,kO3)- Related Literature

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